Cas no 56156-22-0 (5-Amino-1-benzyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-1-benzyl-1H-pyrazole-4-carboxamide
• CAS No: 56156-22-0
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 1027585
• PubChem ID: 8024282
• Update Time: 2025-04-20

5-Amino-1-benzyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-benzyl-1H-pyrazole-4-carboxamide
• 5-AMINO-1-BENZYL-1H-PYRAZOLE-4-CARBOXYLIC ACID AMIDE
• 5-amino-1-benzylpyrazole-4-carboxamide
• A870004
• CCG-345706
• DTXSID90429004
• HMS1767C11
• BBL013256
• 5-amino-1-(phenylmethyl)-1H-pyrazole-4-carboxamide
• AM9863
• Z111874596
• 56156-22-0
• SCHEMBL174541
• STK503428
• PQTZUUPRPOFTPF-UHFFFAOYSA-N
• AKOS005171568
• VS-03723
• CS-0306276
• DB-050653
• 1H-Pyrazole-4-carboxamide, 5-amino-1-(phenylmethyl)-

• MDL： MFCD01208345
• Inchi： 1S/C11H12N4O/c12-10-9(11(13)16)6-14-15(10)7-8-4-2-1-3-5-8/h1-6H,7,12H2,(H2,13,16)
• InChI Key： PQTZUUPRPOFTPF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C=1N)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 216.10111102g/mol
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.9Ų

5-Amino-1-benzyl-1H-pyrazole-4-carboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives